Cas no 1443285-61-7 (2-[1-(3-Fluoro-phenyl)-ethyl]-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid)

• Product Name: 2-[1-(3-Fluoro-phenyl)-ethyl]-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid
• CAS No: 1443285-61-7
• MF: C₁₃H₁₁FN₂O₃
• MW: 262.236446619034
• CID: 5218934
• Update Time: 2025-11-01

2-[1-(3-Fluoro-phenyl)-ethyl]-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(3-Fluoro-phenyl)-ethyl]-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid
• 4-Pyridazinecarboxylic acid, 2-[1-(3-fluorophenyl)ethyl]-2,3-dihydro-3-oxo-

• Inchi： 1S/C13H11FN2O3/c1-8(9-3-2-4-10(14)7-9)16-12(17)11(13(18)19)5-6-15-16/h2-8H,1H3,(H,18,19)
• InChI Key： LJTPAZFORBAQQM-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(C2=CC=CC(F)=C2)C)N=CC=C1C(O)=O

Additional information on 2-[1-(3-Fluoro-phenyl)-ethyl]-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid

Research Briefing on 2-[1-(3-Fluoro-phenyl)-ethyl]-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid (CAS: 1443285-61-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyridazine derivatives as potential therapeutic agents. Among these, the compound 2-[1-(3-Fluoro-phenyl)-ethyl]-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid (CAS: 1443285-61-7) has emerged as a promising candidate due to its unique structural and pharmacological properties. This briefing aims to provide an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound, with the molecular formula C14H13FN2O3, belongs to the class of pyridazine carboxylic acids, which are known for their diverse biological activities. Recent studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymatic targets, making it a valuable scaffold for the development of novel therapeutics. Researchers have employed advanced synthetic methodologies to optimize its structure-activity relationship (SAR), leading to improved pharmacokinetic and pharmacodynamic profiles.

One of the key findings from recent research is the compound's ability to modulate inflammatory pathways. In vitro and in vivo studies have shown that 2-[1-(3-Fluoro-phenyl)-ethyl]-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid effectively inhibits the production of pro-inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Furthermore, its selectivity towards specific molecular targets minimizes off-target effects, enhancing its therapeutic index.

Another area of interest is the compound's role in oncology. Preliminary data indicate that it may interfere with cancer cell proliferation by targeting key signaling pathways involved in tumor growth. Researchers are currently exploring its efficacy in combination therapies, aiming to overcome drug resistance mechanisms commonly observed in cancer treatment. The compound's ability to penetrate the blood-brain barrier also opens avenues for its application in treating central nervous system (CNS) disorders.

In conclusion, 2-[1-(3-Fluoro-phenyl)-ethyl]-3-oxo-2,3-dihydro-pyridazine-4-carboxylic acid represents a versatile and promising molecule in the realm of medicinal chemistry. Its multifaceted biological activities, coupled with its favorable pharmacokinetic properties, make it a compelling candidate for further preclinical and clinical investigations. Future research should focus on elucidating its mechanism of action in greater detail and exploring its potential in treating a broader range of diseases.